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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe disposal methods for Tris(perfluorophenyl)borane (CAS No. 1109-
15-5) waste. The information is presented in a question-and-answer format to address specific
ISsues you may encounter during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the primary recommended method for disposing of Tris(perfluorophenyl)borane
waste?

The primary and most crucial method for disposal is to use an authorized hazardous or special
waste collection point in accordance with local, state, and federal regulations.[1]
Tris(perfluorophenyl)borane waste should be collected in a designated, properly labeled, and
sealed container for pickup by a licensed hazardous waste disposal company. Do not mix it
with other waste streams unless you have confirmed compatibility.

Q2: Is Tris(perfluorophenyl)borane considered a hazardous waste?

While some boron compounds are not classified as hazardous waste under the Federal
Resource Conservation and Recovery Act (RCRA), chemical waste generators must determine
if a discarded chemical is classified as hazardous.[2] Given its reactivity and potential
environmental hazards, it is imperative to consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[2] It is often regulated for transport
as a toxic solid.
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Q3: What are the known chemical incompatibilities for Tris(perfluorophenyl)borane?

Tris(perfluorophenyl)borane is incompatible with strong oxidizing agents and strong acids.[2]
[3] It should not be stored or mixed with these substances.

Q4: What are the hazardous decomposition products of Tris(perfluorophenyl)borane?

In the event of a fire, thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO), carbon dioxide (COZ2), hydrogen halides, and oxides
of boron.[2][4]

Q5: What personal protective equipment (PPE) should | wear when handling
Tris(perfluorophenyl)borane waste?

Appropriate PPE is essential to minimize exposure. The following table summarizes the
recommended PPE.

Protection Type Recommended Equipment Purpose

Safety glasses with side
) ) ) To protect eyes from dust and
Eye/Face Protection shields or chemical splash

goggles splashes.[1]

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab To prevent skin contact.[1][3]

coat.

Use in a well-ventilated area. A
NIOSH-approved respirator

Respiratory Protection may be necessary if dust To avoid inhalation of dust.
levels are high or if working

outside a fume hood.[1]

Q6: How should I handle a spill of Tris(perfluorophenyl)borane?
For small, dry spills, you should:

e Avoid generating dust.[1]
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Wear appropriate PPE.

Carefully sweep, shovel, or vacuum the solid material.[1]

Place the collected material into a clearly labeled, sealed container for disposal.[1]

Wash the spill area with large amounts of water.[1]

For spills that are wet, you should:

o Absorb the material with an inert substance.

e Shovel the material into a labeled container for disposal.[1]

e Prevent runoff into drains.[1]

Troubleshooting Guide

Q1: I have a small amount of leftover Tris(perfluorophenyl)borane from an experiment. Can |
neutralize it in the lab?

While Tris(perfluorophenyl)borane is known to react with water to form a strong Brgnsted
acid, there are no established and validated protocols for its neutralization for disposal
purposes in a laboratory setting.[5] The primary recommendation is to dispose of it as
hazardous waste. For trace amounts, you may consider a carefully controlled quenching
procedure with a weak base, but this should only be performed after a thorough risk
assessment and with the approval of your institution's Environmental Health and Safety (EHS)
office.

Q2: How should I dispose of solvents contaminated with Tris(perfluorophenyl)borane?

Solvents contaminated with Tris(perfluorophenyl)borane should be collected in a dedicated,
labeled hazardous waste container. Do not mix chlorinated and non-chlorinated solvents. The
container should be kept closed and stored in a well-ventilated area away from incompatible
materials.

Q3: What is the correct procedure for disposing of contaminated labware (e.g., glassware,
syringes)?
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Labware contaminated with Tris(perfluorophenyl)borane should be decontaminated before
disposal.

o Glassware: Rinse with a suitable solvent (e.g., acetone) in a fume hood. Collect the rinsate
as hazardous waste. After rinsing, wash the glassware with soap and water.

e Sharps (needles, etc.): Dispose of them in a designated sharps container for hazardous
chemical waste. Do not attempt to clean them.

Experimental Protocol: Handling and Packaging of
Tris(perfluorophenyl)borane Waste for Disposal

This protocol outlines the general procedure for preparing Tris(perfluorophenyl)borane waste
for collection by a certified hazardous waste disposal service.

1. Waste Segregation:

e Collect all solid Tris(perfluorophenyl)borane waste, including residues and contaminated
consumables (e.g., weighing paper, gloves), in a dedicated, compatible container.
o Collect liquid waste (e.g., contaminated solvents) in a separate, compatible container.

2. Container Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Tris(perfluorophenyl)borane,” and any other components of the waste stream.
« Indicate the approximate quantity of the waste.

3. Secure Storage:

o Keep the waste container tightly sealed when not in use.[1]
o Store the container in a designated hazardous waste accumulation area that is well-
ventilated and away from incompatible materials.[3]

4. Arrange for Pickup:

» Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the safe disposal of

Tris(perfluorophenyl)borane waste.
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Caption: Decision workflow for Tris(perfluorophenyl)borane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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